Cas no 7404-66-2 (2-amino-1-thiophen-2-yl-ethanol)
7404-66-2 structure
Product Name:2-amino-1-thiophen-2-yl-ethanol
CAS No:7404-66-2
MF:C6H10ClNOS
MW:179.667699337006
CID:978980
PubChem ID:24200615
Update Time:2025-04-19
2-amino-1-thiophen-2-yl-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-thiophen-2-yl-ethanol
- 2-amino-1-thiophen-2-ylethanol,hydrochloride
- NSC400120
- NSC-400120
- 2-Amino-1-(thiophen-2-yl)ethan-1-ol--hydrogen chloride (1/1)
- DTXSID30639382
- 7404-66-2
- 2-Amino-1-thiophen-2-yl-ethanol hydrochloride
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- Inchi： 1S/C6H9NOS.ClH/c7-4-5(8)6-2-1-3-9-6;/h1-3,5,8H,4,7H2;1H
- InChI Key： SHCVUJCISFOHCN-UHFFFAOYSA-N
- SMILES： Cl.S1C=CC=C1C(CN)O
Computed Properties
- Exact Mass: 179.01700
- Monoisotopic Mass: 179.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 89.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 74.49000
- LogP: 2.24250
2-amino-1-thiophen-2-yl-ethanol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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